![molecular formula C17H18FNO B2361597 2-(4-fluoro-3-methylphenyl)-6,6-dimethyl-4,5,6,7-tetrahydro-1H-indol-4-one CAS No. 634155-02-5](/img/structure/B2361597.png)
2-(4-fluoro-3-methylphenyl)-6,6-dimethyl-4,5,6,7-tetrahydro-1H-indol-4-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound is a derivative of indole, which is a bicyclic compound consisting of a six-membered benzene ring fused to a five-membered nitrogen-containing pyrrole ring. Indole derivatives are widely distributed in the natural world and are an important component of many pharmaceuticals and agrochemicals .
Synthesis Analysis
The synthesis of such a compound would likely involve the formation of the indole ring system, possibly through a Fischer indole synthesis or some other method. The fluoro and methyl groups could be introduced through electrophilic aromatic substitution .Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of the indole ring system, with a fluorine atom and a methyl group on one of the benzene rings and two methyl groups on the pyrrole ring .Chemical Reactions Analysis
As an indole derivative, this compound could potentially undergo a variety of chemical reactions. For example, the aromatic ring could participate in electrophilic aromatic substitution reactions, and the nitrogen in the pyrrole ring could act as a nucleophile .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the fluorine atom could increase the compound’s stability and lipophilicity .Scientific Research Applications
Crystal Structure Analysis
The compound's crystal and molecular structures have been analyzed to study intermolecular interactions, particularly C-H...O and C-H...pi interactions. These analyses contribute to understanding the compound's chemical and physical properties, which are crucial for its applications in various fields, including material science and drug design (Choudhury, Nagarajan, & Row, 2004).
Crystal Engineering and Organic Fluorine
Another study focused on the role of organic fluorine in crystal engineering. This is significant for developing new materials with desired physical and chemical properties. The study of 'organic fluorine' in compounds like this one aids in advancing materials science and pharmaceutical research (Choudhury, Nagarajan, & Row, 2004).
Polymorphism and Solvent Effects
Polymorphism in this compound, arising from crystallization in different solvents, was explored. Understanding how solvents affect the crystalline forms of a compound has implications for its use in pharmaceutical formulation and material synthesis (Choudhury, Nagarajan, & Row, 2006).
Synthesis and Molecular Conformations
Research on the synthesis of closely related compounds and their molecular conformations provides insights into designing molecules with specific properties for applications in drug development and materials engineering (Sagar et al., 2017).
Hydroamination and Derivative Synthesis
The hydroamination of related compounds and their amino derivatives has been studied. This research is significant for synthesizing new organic compounds, potentially useful in pharmaceuticals and chemical synthesis (Sobenina et al., 2010).
Antiviral Activity
The synthesis and evaluation of related compounds for antiviral activity is an important aspect of drug discovery, particularly in the context of influenza and hepatitis viruses (Ivashchenko et al., 2014).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
2-(4-fluoro-3-methylphenyl)-6,6-dimethyl-5,7-dihydro-1H-indol-4-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18FNO/c1-10-6-11(4-5-13(10)18)14-7-12-15(19-14)8-17(2,3)9-16(12)20/h4-7,19H,8-9H2,1-3H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KVSKGDMXUBIYHY-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)C2=CC3=C(N2)CC(CC3=O)(C)C)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18FNO |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.33 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.